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Compound of Interest

Compound Name: Chloroazodin

Cat. No.: B3343046

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chloroazodin, a potent antiseptic agent, has a rich history in medicinal chemistry. This
technical guide provides a comprehensive overview of Chloroazodin, focusing on its various
synonyms encountered in scientific literature, its key physicochemical properties, and its
mechanisms of antimicrobial action. This document is intended to serve as a valuable resource
for researchers, scientists, and professionals involved in drug development, offering detailed
experimental protocols and a clear visualization of its purported signaling pathways.

Synonyms and Chemical Identity

In scientific and commercial literature, Chloroazodin is known by a variety of names. A clear
understanding of these synonyms is crucial for comprehensive literature searches and
unambiguous scientific communication.
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Synonym/ldentifier Type Source

Chlorazodin Common Name PubChem[1]

(1E)-2-chloro-1-[(E)-N'-
chlorocarbamimidoylliminogua IUPAC Name PubChem[1]

nidine

N,N'-Dichloro-1,2-

diazenedicarboximidamide Systematic Name PubCheml1]
Dichloroazodicarbonamidine Systematic Name PubChem[1]
Azochloramide Trivial Name

502-98-7 CAS Registry Number PubChem[1]
SEF8X7MX0O4 UNII PubChem[1]

Physicochemical Properties

The physicochemical properties of Chloroazodin are fundamental to its formulation, stability,
and biological activity.

Property Value Source
Molecular Formula C2H4Cl2Ns PubChem[1]
Molecular Weight 183.00 g/mol PubChem[1]
Appearance Bright yellow crystalline solid

Explodes at approximately 155

Melting Point

°C

Very slightly soluble in water;
Solubility sparingly soluble in alcohol;

soluble in triacetin

Antimicrobial Efficacy
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While specific minimum inhibitory concentration (MIC) data for Chloroazodin is not as
extensively reported as for other antiseptics like chlorhexidine, its broad-spectrum antimicrobial
activity is well-established. The bactericidal action of Chloroazodin is attributed to its ability to
release chlorine, a potent oxidizing agent.

It is effective against a wide range of Gram-positive and Gram-negative bacteria. For instance,
related chlorinated compounds have shown efficacy against various pathogens.[2] The
antimicrobial activity of such compounds is often quantified using standard methods like broth
microdilution or agar diffusion to determine the MIC.[3][4]

Experimental Protocols
Synthesis of Chloroazodin

A general two-step synthetic approach for compounds structurally related to Chloroazodin
involves diazotization followed by a coupling reaction. While a specific detailed protocol for
Chloroazodin is not readily available in recent literature, a representative synthesis for a
related azo compound is provided below to illustrate the key chemical transformations.

Protocol: Synthesis of a Diazo Compound (lllustrative)

 Diazotization:
o Dissolve the starting aromatic amine in a mixture of hydrochloric acid and water.
o Cool the solution to 0-5 °C in an ice bath.

o Slowly add a solution of sodium nitrite in water, maintaining the low temperature. This
generates the diazonium salt.

e Coupling Reaction:

o In a separate vessel, prepare a solution of the coupling agent (e.g., a primary or
secondary amine) in an appropriate solvent.

o Slowly add the freshly prepared diazonium salt solution to the coupling agent solution,
maintaining a low temperature.
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o The reaction mixture is stirred for a specified period to allow for the formation of the azo
compound.

o The product is then isolated by filtration, washed, and purified, typically by
recrystallization.

Antimicrobial Susceptibility Testing

The antimicrobial efficacy of Chloroazodin can be determined using standard microbiological
assays.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination[5]
» Preparation of Bacterial Inoculum:
o Culture the test bacterium on an appropriate agar medium.

o Prepare a bacterial suspension in sterile saline or broth, adjusting the turbidity to a 0.5
McFarland standard (approximately 1.5 x 108 CFU/mL).[3]

e Preparation of Chloroazodin Dilutions:
o Prepare a stock solution of Chloroazodin in a suitable solvent.

o Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate
containing Mueller-Hinton broth.

« Inoculation and Incubation:
o Inoculate each well with the prepared bacterial suspension.
o Include a positive control (broth with bacteria, no drug) and a negative control (broth only).
o Incubate the plate at 37 °C for 18-24 hours.

e Determination of MIC:

o The MIC is the lowest concentration of Chloroazodin that completely inhibits visible
bacterial growth.
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Mechanism of Action and Signaling Pathways

The antimicrobial action of Chloroazodin and other chlorinated compounds is multifaceted,
primarily targeting the bacterial cell membrane and inducing oxidative stress.[2][6]

Disruption of Bacterial Cell Membrane

The lipophilic nature of Chloroazodin allows it to interact with the bacterial cell membrane. The
release of chlorine leads to the oxidation of membrane components, disrupting its integrity. This
results in increased membrane permeability, leakage of essential intracellular contents, and
ultimately, cell death.[2][7]

Induction of Oxidative Stress

The released chlorine species are potent oxidizing agents that can generate reactive oxygen
species (ROS) within the bacterial cell. This surge in ROS leads to oxidative stress, causing
damage to vital cellular components, including DNA, proteins, and lipids.[6][8][9]

Proposed Workflow for Antimicrobial Action

The following diagram illustrates the proposed workflow of Chloroazodin's antimicrobial action,
from its interaction with the bacterial cell to the induction of cell death.
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Caption: Proposed mechanism of action for Chloroazodin.

Conclusion

Chloroazodin remains a relevant compound in the field of antiseptics. A thorough
understanding of its synonyms, physicochemical characteristics, and antimicrobial mechanisms
is essential for its effective application and for the development of new antimicrobial strategies.
The experimental protocols and the proposed mechanism of action workflow provided in this
guide offer a foundational resource for researchers and professionals in the field. Further
research to elucidate the specific MIC values against a broader range of clinically relevant
pathogens and to detail its interaction with specific cellular signaling pathways will be
invaluable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chloroazodin: A Technical Guide to its Synonyms,
Properties, and Antimicrobial Mechanisms]. BenchChem, [2025]. [Online PDF]. Available at:
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literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/19781733/
https://pubmed.ncbi.nlm.nih.gov/19781733/
https://www.benchchem.com/product/b3343046#synonyms-for-chloroazodin-in-scientific-literature
https://www.benchchem.com/product/b3343046#synonyms-for-chloroazodin-in-scientific-literature
https://www.benchchem.com/product/b3343046#synonyms-for-chloroazodin-in-scientific-literature
https://www.benchchem.com/product/b3343046#synonyms-for-chloroazodin-in-scientific-literature
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3343046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

